4-{[(4-chlorophenyl)thio]acetyl}morpholine

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-1-morpholin-4-ylethanone
• InChI: InChI=1S/C12H14ClNO2S/c13-10-1-3-11(4-2-10)17-9-12(15)14-5-7-16-8-6-14/h1-4H,5-9H2
• InChI Key: DCTFZTBAZMXMFI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=CC=C(C=C2)Cl
• Molecular Formula: C12H14ClNO2S
• Molecular Weight: 271.76 g/mol

Description

Synthesis Analysis

The compound 4-{[(4-Chlorophenyl)thio]acetyl}morpholine can be synthesized through multi-step processes, involving condensation reactions, chlorination, and nucleophilic substitution. A rapid and green synthetic method has been established for related structures, demonstrating moderate yields and confirming the structures via spectroscopic methods such as 1H NMR and MS (Lei et al., 2017). Additionally, improved synthesis routes have been reported to yield potential antisenility agents, showcasing the adaptability and efficiency of modern synthetic techniques (Samano et al., 2000).

Molecular Structure Analysis

X-ray structural analysis has been performed on related morpholine compounds, yielding insights into their molecular geometry, including bond lengths, angles, and overall molecular conformation. These studies provide essential information on the molecular structure and contribute to understanding the compound's reactivity and interactions (Chin et al., 2010).

Chemical Reactions and Properties

Morpholine derivatives participate in various chemical reactions, such as base-catalyzed nucleophilic aromatic substitution, reflecting their reactive nature and utility in organic synthesis. The reaction mechanisms and kinetics have been studied to provide a deeper understanding of their chemical behavior and potential applications (Ayediran et al., 1977).

Physical Properties Analysis

The physical properties, including solubility and crystalline structure, of related compounds have been characterized. These properties are crucial for determining the compound's applicability in various environments and formulations (Heinecke & Thiel, 2001).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, of this compound derivatives have been explored through their synthesis and subsequent reactions. Understanding these properties is vital for their potential application in chemical synthesis and development of new compounds (Papoyan et al., 2011).

Future Directions

The future directions for the study of “4-{[(4-chlorophenyl)thio]acetyl}morpholine” could involve further exploration of its potential antimicrobial and anticancer properties, as suggested by studies on similar compounds. Additionally, more research could be conducted to determine its physical and chemical properties, synthesis methods, and safety profile.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole derivatives, have been found to act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It is known that similar compounds can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

Thiazole derivatives, which share structural similarities, are known to affect a variety of pathways due to their broad-spectrum biological activities .

Result of Action

Similar compounds have been found to exhibit a variety of biological activities, including anti-inflammatory and analgesic activities .